Cas no 230299-23-7 (2,2'-Bi-1,3,2-dioxaborolane,4,4',5,5'-tetramethyl-)

2,2'-Bi-1,3,2-dioxaborolane,4,4',5,5'-tetramethyl- structure
230299-23-7 structure
Product Name:2,2'-Bi-1,3,2-dioxaborolane,4,4',5,5'-tetramethyl-
CAS No:230299-23-7
MF:C8H16B2O4
MW:197.832242965698
CID:245251
PubChem ID:10198087
Update Time:2025-04-19

2,2'-Bi-1,3,2-dioxaborolane,4,4',5,5'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,2'-Bi-1,3,2-dioxaborolane,4,4',5,5'-tetramethyl-
    • Bis(Butane-2,3-Glycolato)Diboron
    • 4,4',5,5'-Tetramethyl-2,2'-azoimidazol
    • 4,4',5,5'-Tetramethyl-2,2'-bi-1,3,2-dioxaborolane
    • bis-(Butane-2,3-glycolato)diboron
    • PXOIZSANKBSZEY-UHFFFAOYSA-N
    • 2-(4,5-dimethyl-1,3,2-dioxaborolan-2-yl)-4,5-dimethyl-1,3,2-dioxaborolane
    • AKOS006327119
    • 4,4',5,5'-Tetramethyl-2,2'-bi(1,3,2-dioxaborolane)
    • DTXSID101233055
    • 230299-23-7
    • SCHEMBL2434039
    • Inchi: 1S/C8H16B2O4/c1-5-6(2)12-9(11-5)10-13-7(3)8(4)14-10/h5-8H,1-4H3
    • InChI Key: PXOIZSANKBSZEY-UHFFFAOYSA-N
    • SMILES: O1B(B2OC(C)C(C)O2)OC(C)C1C

Computed Properties

  • Exact Mass: 198.12300
  • Monoisotopic Mass: 198.1234693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • Density: 1.01±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 176.8±7.0 ºC (760 Torr),
  • Flash Point: 60.7±18.2 ºC,
  • PSA: 36.92000
  • LogP: 0.68880
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